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Solubility Profile of 4-Methylthiazole-2-
carboxylic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility profile of 4-
Methylthiazole-2-carboxylic acid, a key heterocyclic building block in medicinal chemistry.

Due to the limited availability of specific quantitative solubility data in publicly accessible

literature, this document focuses on providing a qualitative solubility assessment based on

related thiazole derivatives, detailed and adaptable experimental protocols for solubility

determination, and the broader context of its application in drug discovery. This guide is

intended to equip researchers with the foundational knowledge and practical methodologies

required to effectively work with 4-Methylthiazole-2-carboxylic acid and similar compounds in

a research and development setting.

Introduction
4-Methylthiazole-2-carboxylic acid is a heterocyclic compound of significant interest in the

field of medicinal chemistry. The thiazole ring is a core structure in a variety of biologically

active molecules, and its derivatives have shown promise as anticancer and antidiabetic
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agents.[1][2][3][4] Understanding the solubility of this compound in various solvents is a critical

first step in its synthesis, purification, formulation, and biological screening.

This guide addresses the current gap in specific solubility data for 4-Methylthiazole-2-
carboxylic acid by providing a qualitative analysis and robust experimental protocols.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methylthiazole-2-carboxylic acid is

presented in the table below.

Property Value Source

Molecular Formula C₅H₅NO₂S [5]

Molecular Weight 143.16 g/mol [5]

Appearance Solid [5]

SMILES CC1=CSC(C(O)=O)=N1 [5]

InChI Key
GNGDWDFLILPTKL-

UHFFFAOYSA-N
[5]

Qualitative Solubility Profile
While specific quantitative solubility data for 4-Methylthiazole-2-carboxylic acid is not readily

available, a qualitative assessment can be inferred from the behavior of structurally similar

compounds. The "like dissolves like" principle suggests that its solubility will be influenced by

the polarity of the solvent and the presence of the carboxylic acid and thiazole functional

groups.[6]

Table 1: Qualitative Solubility of Related Thiazole Derivatives
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Compound Solvent Solubility Source

4-Methylthiazole-2-

carboxylic acid ethyl

ester

Water
Insoluble or sparingly

soluble
[7]

Ethanol Soluble [7]

Dichloromethane Soluble [7]

2-Methyl-2-thiazoline-

4-carboxylic acid

sodium salt

DMSO Soluble [8]

Thiazole-4-carbonitrile DMSO Generally soluble [6]

Acetone Generally soluble [6]

Non-polar solvents Limited solubility [6]

Based on this information, it is anticipated that 4-Methylthiazole-2-carboxylic acid will exhibit

limited solubility in non-polar solvents and greater solubility in polar organic solvents,

particularly those capable of hydrogen bonding. Its solubility in aqueous solutions is expected

to be pH-dependent, increasing significantly in basic conditions due to the deprotonation of the

carboxylic acid to form a more soluble carboxylate salt.[9]

Experimental Protocols for Solubility Determination
For researchers requiring precise quantitative solubility data, the following established

experimental protocols can be adapted for 4-Methylthiazole-2-carboxylic acid.

Equilibrium Solubility Determination (Shake-Flask
Method)
This is the gold standard method for determining the thermodynamic equilibrium solubility of a

compound.

Principle: An excess amount of the solid compound is agitated in a specific solvent at a

constant temperature until the solution is saturated. The concentration of the dissolved
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compound in the supernatant is then determined by a suitable analytical method.[10]

Detailed Methodology:

Preparation: Add an excess amount of crystalline 4-Methylthiazole-2-carboxylic acid to a

series of vials, each containing a known volume of the desired solvent (e.g., water, ethanol,

methanol, acetone, acetonitrile, dimethyl sulfoxide). The presence of undissolved solid is

essential to ensure saturation.

Equilibration: Seal the vials and place them in a constant temperature shaker bath. Agitate

the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is

reached.

Sample Preparation: After equilibration, allow the vials to stand undisturbed at the set

temperature to allow the excess solid to settle.

Separation: Carefully withdraw an aliquot of the supernatant using a syringe fitted with a filter

(e.g., 0.45 µm PTFE or PVDF) to remove any undissolved particles.

Quantification: Analyze the concentration of 4-Methylthiazole-2-carboxylic acid in the clear

filtrate using a validated analytical method such as High-Performance Liquid

Chromatography (HPLC) with UV detection or UV-Vis spectroscopy.

Calculation: The solubility is calculated from the measured concentration and is typically

expressed in mg/mL or mol/L.

pH-Dependent Aqueous Solubility
Principle: The solubility of an ionizable compound like a carboxylic acid is highly dependent on

the pH of the aqueous medium. This protocol determines solubility across a range of pH

values.

Detailed Methodology:

Buffer Preparation: Prepare a series of aqueous buffer solutions covering the desired pH

range (e.g., pH 2 to pH 10).
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Solubility Determination: Perform the shake-flask method as described in section 4.1 for

each buffer solution.

Data Analysis: Plot the measured solubility as a function of pH to generate a pH-solubility

profile.

Visualization of Experimental and Logical
Workflows
The following diagrams, generated using the DOT language, illustrate key workflows relevant to

the study and application of 4-Methylthiazole-2-carboxylic acid.

Equilibrium Solubility Determination Workflow

Add excess 4-Methylthiazole-2-carboxylic acid to solvent Equilibrate at constant temperature (24-72h) Separate supernatant from undissolved solid Quantify concentration (e.g., HPLC, UV-Vis) Calculate solubility (mg/mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium solubility of a compound.
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Drug Discovery Workflow for Thiazole Derivatives

Synthesis of
4-Methylthiazole-2-carboxylic acid

and its derivatives

High-Throughput Screening
(e.g., anticancer, antidiabetic assays)

Hit Identification
(Bioactive Compounds)

Lead Optimization
(Structure-Activity Relationship Studies)

Preclinical Studies
(In vivo efficacy and safety)

Clinical Trials

Click to download full resolution via product page

Caption: A logical workflow for the discovery of new drugs based on thiazole derivatives.[11]

[12][13]

Conclusion
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While direct quantitative solubility data for 4-Methylthiazole-2-carboxylic acid remains to be

published, this technical guide provides a solid framework for researchers. By understanding

the qualitative solubility trends of related compounds and employing the detailed experimental

protocols provided, scientists can confidently determine the solubility profile of this important

molecule in various solvent systems. This information is paramount for advancing the use of 4-
Methylthiazole-2-carboxylic acid and its derivatives in drug discovery and other areas of

chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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